Cas no 36687-04-4 (3,3-DIMETHYL-2,3-DIHYDRO-1-BENZOFURAN-5-OL)

• Product Name: 3,3-DIMETHYL-2,3-DIHYDRO-1-BENZOFURAN-5-OL
• CAS No: 36687-04-4
• MDL: MFCD24716578
• CID: 4649966
• PubChem ID: 22401450
• Update Time: 2025-06-27

3,3-DIMETHYL-2,3-DIHYDRO-1-BENZOFURAN-5-OL Chemical and Physical Properties

Names and Identifiers

• 3,3-DIMETHYL-2,3-DIHYDRO-1-BENZOFURAN-5-OL

• MDL： MFCD24716578

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans

Additional information on 3,3-DIMETHYL-2,3-DIHYDRO-1-BENZOFURAN-5-OL

3,3-DIMETHYL-2,3-DIHYDRO-1-BENZOFURAN-5-OL (CAS No: 36687-04-4)

The compound 3,3-DIMETHYL-2,3-DIHYDRO-1-BENZOFURAN-5-OL (CAS No: 36687-04-4) is a fascinating organic molecule with a unique structure and diverse applications. This compound belongs to the class of benzofuran derivatives, which have garnered significant attention in recent years due to their versatile properties and potential in various fields such as pharmaceuticals, materials science, and biotechnology. The benzofuran framework serves as a versatile scaffold for the synthesis of numerous bioactive compounds, making it a cornerstone in modern organic chemistry.

Structure and Synthesis

The molecular structure of 3,3-DIMETHYL-2,3-DIHYDRO-1-BENZOFURAN-5-OL is characterized by a benzofuran ring system with two methyl groups attached to the third carbon atom. The hydroxyl group (-OH) is positioned at the fifth carbon atom of the ring. This arrangement imparts unique electronic and steric properties to the molecule, influencing its reactivity and biological activity.

The synthesis of this compound typically involves multi-step organic reactions. One common approach is the oxidation of a dihydrobenzofuran derivative followed by selective methylation. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the environmental footprint of its production.

Biological Activity and Applications

Research has shown that 3,3-DIMETHYL-2,3-DIHYDRO-1-BENZOFURAN-5-OL exhibits significant biological activity. In pharmacological studies, it has demonstrated potential as an antioxidant and anti-inflammatory agent. Its ability to scavenge free radicals makes it a promising candidate for applications in skincare products and nutraceuticals.

In the field of materials science, this compound has been explored as a precursor for advanced materials such as polymers and nanomaterials. Its unique electronic properties make it suitable for applications in optoelectronics and energy storage devices.

Recent Research Findings

Recent studies have delved into the stereochemical aspects of 3,3-DIMETHYL-2,3-DIHYDROBENZOFURANOL, revealing insights into its conformational flexibility and interactions with biological systems. For instance, researchers have employed computational chemistry techniques to model its binding interactions with enzymes, providing valuable information for drug design.

In another groundbreaking study published in 2023, scientists demonstrated that this compound can serve as a building block for constructing complex natural product analogs. This advancement opens new avenues for the synthesis of bioactive molecules with potential therapeutic applications.

Environmental Considerations

The environmental impact of CAS No 36687_04_4 has also been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term effects on ecosystems.

To address environmental concerns, researchers are exploring sustainable methods for synthesizing this compound. Green chemistry approaches such as enzymatic catalysis and solvent-free reactions are being investigated to minimize waste generation and energy consumption during production.

Conclusion

In summary, 3_ dimethyl_2_ dihydrobenzofuranol (CAS No: 199999) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery, materials science